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Cat. No.: B3029391

Petasol: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Petasol, a naturally occurring sesquiterpenoid, has garnered significant interest within the
scientific community due to its diverse biological activities. This technical guide provides an in-
depth overview of the chemical structure, physicochemical properties, and known biological
functions of Petasol. Detailed experimental protocols for its isolation and analysis are
presented, alongside a comprehensive summary of its spectroscopic data. Furthermore, this
document elucidates the current understanding of Petasol's mechanisms of action, including
its roles as a phytotoxin, mycotoxin, and an inhibitor of HIV-1 Tat-mediated transcription,
supported by signaling pathway diagrams.

Chemical Structure and Identification

Petasol is a sesquiterpenoid belonging to the eremophilane class. Its chemical structure is
characterized by a decahydronaphthalene ring system with specific stereochemistry.

Chemical Structure:
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Table 1: Chemical Identification of Petasol

Identifier Value Citation

(3S,4aR,5R,6R)-6-hydroxy-
4a,5-dimethyl-3-prop-1-en-2-yl-

IUPAC Name YIrsrpIop Y [1]
3,4,5,6,7,8-

hexahydronaphthalen-2-one

Molecular Formula C15H2202 [1]
Molecular Weight 234.33 g/mol [1]
CAS Number 64236-38-0 [1]

C[C@H]1--INVALID-LINK--
SMILES [1]
C(=C)C">C@@HO

InChl=1S/C15H2202/c1-
9(2)12-8-15(4)10(3)13(16)6-5-

InChl 11(15)7-14(12)17/h7,10,12- [1]
13,16H,1,5-6,8H2,2-
4H3/t10-,12-,13+,15+/m0/s1

Physicochemical Properties
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The physicochemical properties of Petasol are crucial for its handling, formulation, and
understanding its biological fate. While experimentally determined values for some properties
are not readily available in the literature, computational estimations provide valuable insights.

Table 2: Physicochemical Properties of Petasol

Property Value Notes Citation
Melting Point Not available
Boiling Point 364.05 °C (estimated) At 760 mmHg

Soluble in DMSO,

Solubility methanol, acetone, Qualitative data. [1]
chloroform.

logP (o/w) 2.394 (estimated)

Appearance Not available

Spectroscopic Data

Spectroscopic analysis is fundamental for the structural elucidation and identification of
Petasol. Below is a summary of available spectroscopic data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of
Petasol.

Table 3: 1H and 3C NMR Spectral Data of Petasol (Solvent: CDClIs)
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Position 13C Chemical Shift (6, ppm) *'H Chemical Shift (6, ppm)

8a

10

11

12

13

14

15

Note: Specific, experimentally verified *H and 3C NMR chemical shift assignments for Petasol
are not consistently reported in the readily available literature. The table is provided as a
template for data population once reliable experimental data is obtained.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in Petasol.

Table 4: Infrared (IR) Absorption Bands of Petasol
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Wavenumber (cm~?) Functional Group Assignment
~3400 O-H stretch (alcohol)

~2950 C-H stretch (alkane)

~1680 C=0 stretch (a,B-unsaturated ketone)
~1620 C=C stretch (alkene)

Note: The IR data presented are characteristic absorptions expected for the functional groups
present in Petasol and may vary slightly based on the experimental conditions.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern

of Petasol.

Table 5: Mass Spectrometry Data of Petasol

lonization Mode [M+H]* (m/z) Key Fragment lons (m/z)

Electrospray lonization (ESI) 235.1693 Not available

Note: Detailed fragmentation patterns from techniques like Electron lonization (El) are not

readily available.

Biological and Pharmacological Properties

Petasol exhibits a range of biological activities, including phytotoxic, mycotoxic, and antiviral

properties.

Phytotoxic and Mycotoxic Activity

Petasol is recognized as a phytotoxin and a mycotoxin, contributing to the pathogenic effects
of certain fungi on plants and potentially posing a risk to animals and humans if ingested.[2][3]
The cellular effects of mycotoxins are diverse and can include inhibition of protein synthesis,
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disruption of cell membranes, and induction of oxidative stress, often leading to apoptosis.[4][5]

6718l

The precise molecular targets and signaling pathways affected by Petasol in its capacity as a
phytotoxin and mycotoxin are still under investigation.

Inhibition of HIV-1 Tat-Mediated Transcription

Petasol has been identified as an inhibitor of the Human Immunodeficiency Virus Type 1 (HIV-
1) Tat (Trans-Activator of Transcription) protein.[9][10] The Tat protein is essential for viral
replication as it binds to the Trans-Activation Response (TAR) element in the nascent viral
RNA, promoting transcriptional elongation.[11] Inhibition of the Tat-TAR interaction is a key
strategy for developing anti-HIV therapies.[12] Petasol's inhibitory mechanism likely involves
interference with the Tat-TAR complex formation or the subsequent recruitment of cellular
factors necessary for transcription.[13][14][15]

Diagram of HIV-1 Tat-Mediated Transcription and Potential Inhibition by Petasol
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Figure 1. HIV-1 Tat-mediated transcription and its inhibition by Petasol.
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Dried and Powdered

Petasites hybridus Rhizomes Figure 2. General workflow for the isolation of Petasol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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